5',7'-Dimethyl-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one

• IUPAC Name: 5',7'-dimethylspiro[1,3-dioxane-2,3'-1H-indole]-2'-one
• InChI: InChI=1S/C13H15NO3/c1-8-6-9(2)11-10(7-8)13(12(15)14-11)16-4-3-5-17-13/h6-7H,3-5H2,1-2H3,(H,14,15)
• InChI Key: WTBSOVSSLWVCDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C3(C(=O)N2)OCCCO3)C
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

The compound is a spiro compound, which means it has two rings that share a single atom. The rings in this case are a dioxane ring and an indole ring. Dioxane is a heterocyclic compound with the formula (CH2)2O2CH2, and indole is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

Molecular Structure Analysis

Again, without specific information, I can only provide a general analysis. The dioxane ring is a six-membered ring with two oxygen atoms. The indole ring system consists of a benzene ring fused to a pyrrole ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the indole and dioxane rings. Indoles are aromatic and have been found to undergo electrophilic substitution reactions. Dioxanes are typically resistant to base and are often used as solvents.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Some general properties can be inferred from the structure. For example, the presence of the dioxane and indole rings suggests that the compound might be relatively stable and resistant to decomposition.

Future Directions

The study of spiro compounds is an active area of research in organic chemistry, and new synthetic methods and applications are continually being developed. This specific compound, if not already studied, could potentially be a subject of future research.